Cas no 1806856-77-8 (4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol
• CAS No: 1806856-77-8
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915074
• Update Time: 2025-10-23

4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol

• Inchi： 1S/C7H6BrF2NO2/c8-5-3(7(9)10)1-11-4(2-12)6(5)13/h1,7,12-13H,2H2
• InChI Key： ZDXCXYROKDYJOV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CO)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4

Additional information on 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol

Recent Advances in the Study of 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol (CAS: 1806856-77-8)

The compound 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol (CAS: 1806856-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo-difluoromethyl-hydroxypyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol serves as a versatile building block for the construction of pyridine-based inhibitors targeting bacterial enzymes. The study highlighted its utility in the development of next-generation antibiotics, particularly against multidrug-resistant strains. The presence of the difluoromethyl group was noted to enhance the compound's metabolic stability and binding affinity to target proteins.

In addition to its antimicrobial applications, recent investigations have explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that derivatives of 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol exhibited selective cytotoxicity against certain cancer cell lines, particularly those with upregulated kinase activity. The study employed computational docking simulations to elucidate the compound's interaction with kinase domains, suggesting its potential as a scaffold for kinase inhibitor development. Further in vivo studies are underway to validate these findings.

The synthetic pathways for 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol have also been refined in recent years. A 2023 publication in Organic Letters described an improved, high-yield synthesis route that utilizes palladium-catalyzed cross-coupling reactions. This advancement has facilitated larger-scale production of the compound, enabling more extensive biological testing. The authors emphasized the importance of the bromo and difluoromethyl substituents in directing subsequent functionalization reactions, making the compound a valuable intermediate in medicinal chemistry.

From a structural perspective, X-ray crystallography studies have provided detailed insights into the molecular conformation of 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol. The compound's ability to form intramolecular hydrogen bonds between the hydroxyl and methanol groups contributes to its stability in physiological conditions. This structural feature has been leveraged in drug design to improve pharmacokinetic properties of derived compounds.

Looking forward, researchers anticipate that 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-methanol will continue to play a significant role in drug discovery efforts. Its unique combination of substituents offers multiple vectors for structural modification, making it a versatile scaffold for addressing various biological targets. Current challenges include optimizing its bioavailability and reducing potential off-target effects, which are active areas of investigation in several pharmaceutical research programs.